N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C15H13FN2O4S/c1-22-14-8-10(23-2)4-5-11(14)15(19)17-9-3-6-12(16)13(7-9)18(20)21/h3-8H,1-2H3,(H,17,19)
• InChI Key: FMEJAZBMNIGNOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)C(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C15H13FN2O4S
• Molecular Weight: 336.3 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide, also known as FNMB, is a chemical compound that has been extensively studied for its potential use in scientific research. FNMB has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of numerous studies.

Mechanism of Action

The exact mechanism of action of N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide has been found to bind to the active site of certain enzymes and prevent them from carrying out their normal functions.
Biochemical and Physiological Effects
N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide has been found to have a variety of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of cellular signaling pathways. N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide has also been found to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide in lab experiments is its ability to selectively bind to certain proteins and enzymes, allowing researchers to study their function in more detail. However, the use of N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide in lab experiments is not without its limitations, as it can be difficult to synthesize and purify, and its effects on different cell types may vary.

Future Directions

There are many potential future directions for research on N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide, including the development of new drugs based on its structure and the study of its effects on different cell types and in different disease models. N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide may also have potential applications in the field of synthetic biology, where it could be used to control the activity of specific proteins in living cells.

Synthesis Methods

N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide can be synthesized using a variety of methods, including the reaction of 4-fluoro-3-nitroaniline with 2-methoxy-4-(methylthio)benzoyl chloride in the presence of a base. The resulting product can then be purified using various techniques, such as column chromatography.

Scientific Research Applications

N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide has been used in a variety of scientific research applications, including studies of protein-protein interactions and the development of new drugs. N-(4-fluoro-3-nitrophenyl)-2-methoxy-4-(methylthio)benzamide has been found to bind to certain proteins and inhibit their activity, making it a valuable tool for studying the function of these proteins.